Significantly Lower CYP3A4 Inhibition Reduces Off-Target Liability Compared to Clotrimazole
In human liver microsomes, 2-(Chloromethyl)-1-phenyl-1H-imidazole hydrochloride demonstrates a >8,000-fold lower inhibitory potency against CYP3A4 compared to the widely used antifungal drug clotrimazole. The target compound exhibits an IC50 of 37,000 nM [1], whereas clotrimazole shows a potent IC50 of 4.51 nM (or 0.00451 µM) under comparable conditions [2]. This stark difference indicates a substantially reduced potential for CYP3A4-mediated drug-drug interactions, a critical consideration in polypharmacy or when using the compound as a molecular probe in cellular assays.
| Evidence Dimension | Inhibition of CYP3A4 enzyme activity |
|---|---|
| Target Compound Data | IC50 = 37,000 nM |
| Comparator Or Baseline | Clotrimazole: IC50 = 4.51 nM (0.00451 µM) |
| Quantified Difference | Target compound's IC50 is approximately 8,204-fold higher (less potent) |
| Conditions | Human liver microsomes; preincubation for 5 minutes with NADPH-regenerating system. |
Why This Matters
For researchers requiring a functional imidazole scaffold without significant CYP3A4 inhibition, this compound offers a vastly improved safety and selectivity window, reducing experimental artifacts and potential toxicity.
- [1] BindingDB. (n.d.). BDBM50366393 CHEMBL4176100: 2-(chloromethyl)-1-phenyl-1H-imidazole hydrochloride. Affinity Data: IC50 for CYP3A4. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50366393 View Source
- [2] National Center for Biotechnology Information. (2017). Table 1. from PMC5388737. Clotrimazole CYP3A4 RI IC50 = 4.51E-3 µM. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC5388737/table/T1/ View Source
